Cas no 898781-89-0 ( )

  structure
  structure
Product Name: 
CAS No:898781-89-0
MF:C14H18OS
MW:234.357122898102
MDL:MFCD03843294
CID:869876
PubChem ID:24726014
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutyl-3-(4-methylsulfanylphenyl)propan-1-one
    • CYCLOBUTYL 2-(4-THIOMETHYLPHENYL)ETHYL KETONE
    • MFCD03843294
    • 898781-89-0
    • AKOS016021429
    • 1-Cyclobutyl-3-[4-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID40644407
    •  
    • MDL： MFCD03843294
    • Inchi： 1S/C14H18OS/c1-16-13-8-5-11(6-9-13)7-10-14(15)12-3-2-4-12/h5-6,8-9,12H,2-4,7,10H2,1H3
    • InChI Key： JMEQGBDXXHBGBY-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)CCC(C1CCC1)=O

Computed Properties

  • Exact Mass: 234.10800
  • Monoisotopic Mass: 234.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 3.71030

  Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206038-1g
cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206038-2g
cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206038-5g
cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
5g
 ￡2025.00 2022-03-01
abcr
AB366062-1 g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
1 g
 €932.90 2023-07-19
abcr
AB366062-2 g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
2 g
 €1,677.00 2023-07-19
abcr
AB366062-1g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
1g
 €932.10 2025-04-15
abcr
AB366062-2g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
2g
 €1674.30 2025-04-15
A2B Chem LLC
AH91336-1g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91336-2g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91336-5g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
5g
 $2291.00 2024-04-19

  Related Literature

Related Categories

898781-89-0 ( ) Related Products

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent